Cas no 1240599-70-5 (2-Cyclopropyl-6-methylpyrimidine-4-carboxylic acid)

• Product Name: 2-Cyclopropyl-6-methylpyrimidine-4-carboxylic acid
• CAS No: 1240599-70-5
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5558456
• Update Time: 2025-05-23

2-Cyclopropyl-6-methylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-6-methylpyrimidine-4-carboxylic acid

• Inchi： 1S/C9H10N2O2/c1-5-4-7(9(12)13)11-8(10-5)6-2-3-6/h4,6H,2-3H2,1H3,(H,12,13)
• InChI Key： GHPZNOBLMUUKFO-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C)=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-Cyclopropyl-6-methylpyrimidine-4-carboxylic acid

2-Cyclopropyl-6-methylpyrimidine-4-carboxylic Acid: A Comprehensive Overview

The compound 2-Cyclopropyl-6-methylpyrimidine-4-carboxylic acid, with the CAS number 1240599-70-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure features a pyrimidine ring substituted with a cyclopropyl group at position 2, a methyl group at position 6, and a carboxylic acid group at position 4. These substituents contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The cyclopropyl group in this compound is known to enhance the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications. Researchers have also explored the potential of this compound as a building block for more complex molecules, leveraging its structural flexibility to design novel bioactive agents.

In terms of synthesis, 2-Cyclopropyl-6-methylpyrimidine-4-carboxylic acid can be prepared through various routes, including microwave-assisted synthesis and catalytic hydrogenation. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced efficiently for both research and industrial purposes. The carboxylic acid group in the molecule makes it amenable to further functionalization, such as esterification or amidation, which can tailor its properties for specific applications.

The chemical properties of this compound are influenced by its substituents. The methyl group at position 6 contributes to lipophilicity, while the cyclopropyl group introduces strain that can enhance reactivity in certain reactions. The carboxylic acid group imparts acidity and enables hydrogen bonding, which is crucial for interactions in biological systems. These properties make the compound suitable for use in pharmaceuticals, agrochemicals, and advanced materials.

Recent advancements in computational chemistry have allowed researchers to model the behavior of 2-Cyclopropyl-6-methylpyrimidine-4-carboxylic acid in various environments. Molecular docking studies have revealed potential binding affinities with key proteins involved in cancer progression, suggesting its role as a lead compound in antitumor drug development. Additionally, its ability to form stable complexes with metal ions has opened avenues for its application in catalysis and sensor technologies.

In conclusion, 2-Cyclopropyl-6-methylpyrimidine-4-carboxylic acid is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to the advancement of science and technology.